Cas no 502650-56-8 (methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate)

methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate structure
502650-56-8 structure
Product Name:methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate
CAS No:502650-56-8
MF:C9H16O3
MW:172.221
MDL:MFCD06799219
CID:1068026
PubChem ID:24722596
Update Time:2024-11-03

methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl cis-3-hydroxymethylcyclohexane-1-carboxylate
    • methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate
    • D79003
    • cis-methyl-3-hydroxymethylcyclohexane-1-carboxylate
    • methyl (1S,3R)-3-hydroxymethylcyclohexanecarboxylate
    • 502650-56-8
    • BS-42791
    • methyl cis-3-(hydroxymethyl)cyclohexane-1-carboxylate
    • methyl cis-3-hydroxymethylcyclohexanecarboxylate
    • SCHEMBL351586
    • methyl (1S,3R)-3-(hydroxymethyl)cyclohexane-1-carboxylate
    • JNCPTEDQFZOIHX-SFYZADRCSA-N
    • MDL: MFCD06799219
    • Inchi: InChI=1S/C9H16O3/c1-12-9(11)8-4-2-3-7(5-8)6-10/h7-8,10H,2-6H2,1H3/t7-,8+/m0/s1
    • InChI Key: JNCPTEDQFZOIHX-JGVFFNPUSA-N
    • SMILES: COC(=O)[C@@H]1CCC[C@@H](C1)CO

Computed Properties

  • Exact Mass: 172.11000
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 0.95810

methyl cis-3-(hydroxymethyl)cyclohexanecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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